Cas no 178765-49-6 (Delta3,2-Hydroxylbakuchiol)

• Product Name: Delta3,2-Hydroxylbakuchiol
• CAS No: 178765-49-6
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 2087212
• PubChem ID: 15818784
• Update Time: 2025-04-21

Delta3,2-Hydroxylbakuchiol Chemical and Physical Properties

Names and Identifiers

• Delta3,2-Hydroxylbakuchiol
• 4-[(1E,3S,5E)-3-Ethenyl-7-hydroxy-3,7-dimethyl-1,5-octadienyl]phenol
• 13-Hydroxyisobakuchiol
• 178765-49-6
• CS-0131110
• FS-7998
• CHEMBL3577256
• HY-N7506
• 4-[(1E,3S,5E)-3-ethenyl-7-hydroxy-3,7-dimethylocta-1,5-dienyl]phenol
• AKOS040761054
• DA-49094

• Inchi： 1S/C18H24O2/c1-5-18(4,13-6-12-17(2,3)20)14-11-15-7-9-16(19)10-8-15/h5-12,14,19-20H,1,13H2,2-4H3/b12-6+,14-11+/t18-/m1/s1
• InChI Key： KGYDEXUROYEYFL-CEAFDCLWSA-N
• SMILES： OC(C)(C)/C=C/C[C@@](C=C)(/C=C/C1C=CC(=CC=1)O)C

Computed Properties

• Exact Mass: 272.177630004 g/mol
• Monoisotopic Mass: 272.177630004 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.4
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.032±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes